Cas no 76-72-2 (Diethyl Ethyl(1-methylbutyl)malonate)

Diethyl Ethyl(1-methylbutyl)malonate Properties

Names and Identifiers

• Diethyl 2-ethyl-2-(pentan-2-yl)malonate
• Diethyl Ethyl(1-methylbutyl)malonate
• Ethyl 2-Ethyl-2-(1-methylbutyl)malonate
• diethyl 2-ethyl-2-pentan-2-yl-propanedioate
• diethyl ester of ethyl-1-methylbutylmalonic acid
• Malonicacid, ethyl(1-methylbutyl)-, diethyl ester (6CI,7CI,8CI)
• Malonic acid, ethyl(a-methylbutyl)-, diethyl ester(3CI)
• Propanedioic acid, ethyl(1-methylbutyl)-, diethyl ester (9CI)
• NSC 10824
• +Expand

• MDL： MFCD00129160
• InChIKey： ZQGOJSLHZOKIBV-UHFFFAOYSA-N
• Inchi： 1S/C14H26O4/c1-6-10-11(5)14(7-2,12(15)17-8-3)13(16)18-9-4/h11H,6-10H2,1-5H3
• SMILES： CCCC(C)C(CC)(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 258.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Heavy Atom Count: 18

Experimental Properties

• LogP: 2.94520
• PSA: 52.60000